(3,3-difluoro-1-methylcyclohexyl)methanamine
Overview
Description
(3,3-difluoro-1-methylcyclohexyl)methanamine, also known as DMFCM, is a cyclic amine compound that has been widely studied in recent years due to its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. DMFCM is a versatile reagent that can be used to synthesize a variety of compounds, including amines, alcohols, and ethers. In addition, it is a good starting material for the synthesis of heterocyclic compounds. DMFCM is a unique molecule due to its ability to form stable carbon-carbon bonds under mild conditions, making it an attractive target for synthetic chemists.
Mechanism of Action
(3,3-difluoro-1-methylcyclohexyl)methanamine is a versatile reagent that can be used to synthesize a variety of compounds via a variety of mechanisms. The most common mechanism is the Grignard reaction, which involves the reaction of a Grignard reagent with an aldehyde or ketone in the presence of a base, such as triethylamine. This reaction forms a cyclic amine, which can then be reacted with difluoromethyl-1-methylcyclohexanol to form the desired compound. Other mechanisms include the alkylation of an amine with difluoromethyl-1-methylcyclohexanol and the reaction of an aldehyde or ketone with a difluoromethyl-1-methylcyclohexane.
Biochemical and Physiological Effects
Due to its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, (3,3-difluoro-1-methylcyclohexyl)methanamine has been studied extensively for its potential biochemical and physiological effects. Studies have shown that (3,3-difluoro-1-methylcyclohexyl)methanamine has the ability to inhibit the growth of certain bacteria, fungi, and viruses. In addition, (3,3-difluoro-1-methylcyclohexyl)methanamine has been found to have anti-inflammatory and antioxidant properties. It has also been shown to have potential applications in the treatment of cancer, as well as in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
(3,3-difluoro-1-methylcyclohexyl)methanamine is a versatile reagent that can be used to synthesize a variety of compounds under mild conditions. It is relatively inexpensive and easy to obtain, making it an attractive target for synthetic chemists. However, (3,3-difluoro-1-methylcyclohexyl)methanamine is also a hazardous compound and should be handled with care in the laboratory. In addition, the Grignard reaction used to synthesize (3,3-difluoro-1-methylcyclohexyl)methanamine can be difficult to control and can result in the formation of unwanted byproducts.
Future Directions
The potential applications of (3,3-difluoro-1-methylcyclohexyl)methanamine are vast and the compound has already been studied extensively for its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. However, there are still many potential future directions for research. For example, further research could be conducted to explore the potential applications of (3,3-difluoro-1-methylcyclohexyl)methanamine in the synthesis of chiral compounds, as well as its potential applications in the treatment of cancer and neurological disorders. In addition, further research could be conducted to explore the potential of (3,3-difluoro-1-methylcyclohexyl)methanamine as an inhibitor of bacteria, fungi, and viruses. Finally, further research could be conducted to explore the potential of (3,3-difluoro-1-methylcyclohexyl)methanamine as an additive or catalyst in other organic synthesis reactions.
Synthesis Methods
(3,3-difluoro-1-methylcyclohexyl)methanamine can be synthesized via a variety of methods. The most common route involves the use of a Grignard reagent to form a cyclic amine. This involves the reaction of a Grignard reagent with an aldehyde or ketone in the presence of a base, such as triethylamine. The resulting product is then reacted with difluoromethyl-1-methylcyclohexanol to form the desired compound. Other methods for synthesizing (3,3-difluoro-1-methylcyclohexyl)methanamine include the alkylation of an amine with difluoromethyl-1-methylcyclohexanol and the reaction of an aldehyde or ketone with a difluoromethyl-1-methylcyclohexane.
Scientific Research Applications
(3,3-difluoro-1-methylcyclohexyl)methanamine has been studied extensively in scientific research due to its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been used as a starting material for the synthesis of heterocyclic compounds, such as imidazole and pyridine derivatives. In addition, (3,3-difluoro-1-methylcyclohexyl)methanamine has been used to synthesize a variety of amines, alcohols, and ethers. It has also been used in the synthesis of chiral compounds, such as those found in the pharmaceutical industry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3,3-difluoro-1-methylcyclohexyl)methanamine involves the reaction of 3,3-difluorocyclohexanone with methylamine in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "3,3-difluorocyclohexanone", "methylamine", "reducing agent" ], "Reaction": [ "Step 1: 3,3-difluorocyclohexanone is reacted with methylamine in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Step 2: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 3: The resulting product is then purified by column chromatography or recrystallization to yield (3,3-difluoro-1-methylcyclohexyl)methanamine." ] } | |
CAS RN |
2408958-53-0 |
Molecular Formula |
C8H15F2N |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
